Cas no 24890-70-8 (1H-Purine-2,6-dione,3,7-dihydro-1,3-dimethyl-7-[3-[(phenylmethyl)amino]propyl]-)

• Product Name: 1H-Purine-2,6-dione,3,7-dihydro-1,3-dimethyl-7-[3-[(phenylmethyl)amino]propyl]-
• CAS No: 24890-70-8
• MF: C₁₇H₂₁N₅O₂
• MW: 327.380943059921
• CID: 266591
• PubChem ID: 90641
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,7-dihydro-1,3-dimethyl-7-[3-[(phenylmethyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-1,3-dimethyl-7-[3-[(phenylmethyl)amino]propyl]-
• 7-[3-(benzylamino)propyl]-1,3-dimethylpurine-2,6-dione
• 7-(3-(Benzylamino)propyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
• 7-[3-(benzylamino)propyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• SCHEMBL10501627
• EINECS 246-518-2
• 7-[3-(Benzylamino)propyl]theophylline
• NS00049622
• DTXSID60179589
• 3,7-Dihydro-1,3-dimethyl-7-[3-[(phenylmethyl)amino]propyl]-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-[3-[(phenylmethyl)amino]propyl]-
• 7-(N-Benzyl-3-aminopropyl)theophylline
• OVKWXBYMGXFCRZ-UHFFFAOYSA-N
• 1,3-Dimethyl-7-[3-(phenylmethylamino)propyl]purine-2,6-dione
• 7-(3-benzylaminopropyl)-theophylline
• G8V7CR9J8T
• 24890-70-8

• Inchi： 1S/C17H21N5O2/c1-20-15-14(16(23)21(2)17(20)24)22(12-19-15)10-6-9-18-11-13-7-4-3-5-8-13/h3-5,7-8,12,18H,6,9-11H2,1-2H3
• InChI Key： OVKWXBYMGXFCRZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCCNCC2C=CC=CC=2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 327.16973
• Monoisotopic Mass: 327.169525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 70.5

Experimental Properties

• Density: 1.28
• Boiling Point: 556.3°C at 760 mmHg
• Flash Point: 290.3°C
• Refractive Index: 1.644
• PSA: 70.47